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DISCLAIMER: The Temporal Key Integrity Protocol (TKIP) is an outdated security protocol for
Wi-Fi networks.[1] It was designed as a transitional measure to replace the flawed Wired
Equivalent Privacy (WEP) protocol on older hardware.[1][2][3] However, TKIP is no longer
considered secure and has been deprecated since the 2012 revision of the 802.11 standard.[1]
This document is intended for research and educational purposes only. For contemporary
wireless security, the use of WPA2 or WPA3 with AES encryption is strongly recommended.

Introduction to the TKIP Handshake

The Temporal Key Integrity Protocol (TKIP) handshake is a critical component of the Wi-Fi
Protected Access (WPA) security suite. It establishes the cryptographic keys used to secure
wireless data traffic between a client device (Supplicant) and a wireless access point
(Authenticator). The primary handshake process is a four-way exchange of messages
designed to mutually authenticate the Supplicant and Authenticator and to derive a fresh set of
encryption keys for the session. This process ensures that only authorized devices can join the
network and that the data transmitted is confidential and has not been tampered with.

The handshake's core function is to generate a Pairwise Transient Key (PTK). The PTK is a set
of keys used to encrypt unicast traffic between the client and the access point.[4][5] The
handshake also facilitates the secure distribution of the Group Temporal Key (GTK), which is
used to encrypt multicast and broadcast traffic.[5][6]
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The Four-Way Handshake: A Step-by-Step Protocol

The four-way handshake is initiated by the Authenticator after a Supplicant has successfully

associated with the wireless network. The entire process relies on a pre-shared secret, known

as the Pairwise Master Key (PMK), which is already known to both the Authenticator and the

Supplicant.

Key Components:

Authenticator: The wireless access point.

Supplicant: The client device (e.qg., laptop, smartphone).

ANonce: A random number generated by the Authenticator.

SNonce: A random number generated by the Supplicant.

Pairwise Master Key (PMK): A 256-bit key that serves as the initial shared secret.[6]

Pairwise Transient Key (PTK): A set of keys derived during the handshake to encrypt unicast
data.

Message Integrity Code (MIC): A cryptographic checksum used to verify the integrity of the
handshake messages.[3]

The Four Messages:

Message 1 (Authenticator to Supplicant): The Authenticator generates a random number, the
ANonce, and sends it to the Supplicant.[4] This message is sent in plaintext.

Message 2 (Supplicant to Authenticator): The Supplicant, having received the ANonce, now
has all the necessary components to generate the PTK. It generates its own random
number, the SNonce, and uses the PMK, ANonce, SNonce, and the MAC addresses of both
the Authenticator and Supplicant to derive the PTK. The Supplicant then sends the SNonce
and a Message Integrity Code (MIC) to the Authenticator. The MIC is calculated over the
message content to ensure it hasn't been tampered with.
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e Message 3 (Authenticator to Supplicant): The Authenticator receives the SNonce and
calculates the same PTK. It then verifies the MIC from the Supplicant. If the MIC is valid, the
Authenticator is assured that the Supplicant knows the PMK. The Authenticator then sends
the Group Temporal Key (GTK) to the Supplicant, encrypted with a portion of the newly
derived PTK.[4] This message also contains a MIC.

e Message 4 (Supplicant to Authenticator): The Supplicant decrypts the GTK and verifies the
MIC from the Authenticator. If the MIC is valid, the Supplicant sends a final confirmation
message to the Authenticator. This message is also protected by a MIC.

Upon successful completion of the four-way handshake, the encrypted data communication
can begin.

Quantitative Data Summary

The following table summarizes key quantitative aspects of the TKIP handshake and its

components.
Parameter Value | Description
Pairwise Master Key (PMK) Size 256 bits[6]
Pairwise Transient Key (PTK) Size 384 bits (with an additional 128 bits for TKIP)[7]
Key Confirmation Key (KCK) Size 128 bits[4]
Key Encryption Key (KEK) Size 128 bits[4]
Temporal Key (TK) Size 128 bits[4]
Message Integrity Code (MIC) Size 64 bits (using the Michael algorithm)[2][8]
Initialization Vector (IV) Size 48 bits (extended from WEP's 24 bits)[8]
Cipher Used RC4 Stream Cipher[1][2]

Experimental Protocol: Capturing and Analyzing a
TKIP Handshake
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This protocol outlines the methodology for capturing and analyzing a TKIP four-way handshake

for research purposes.

4.1. Objective:

To capture the four-way handshake EAPOL (Extensible Authentication Protocol over LAN)

frames between a wireless client and an access point configured with WPA-TKIP.

4.2. Materials:

A wireless access point capable of WPA-TKIP security.

A wireless client device (e.g., a laptop).

A computer with a wireless network interface card (WNIC) that supports monitor mode.

Packet capture and analysis software (e.g., Wireshark, Aircrack-ng suite).

4.3. Procedure:

Network Setup:

o Configure the wireless access point with an SSID and a WPA-TKIP pre-shared key.

o Ensure the client device is not connected to the access point at the start of the
experiment.

Packet Capture Setup:

o On the monitoring computer, place the wireless network interface card into monitor mode.
This allows the card to capture all wireless traffic on a specific channel, not just traffic
addressed to it.

o Start the packet capture software and configure it to capture on the same channel as the
target access point.

Initiating the Handshake:
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o On the client device, initiate a connection to the configured wireless network.

o The client device will begin the association process, followed immediately by the four-way
handshake.

o Capturing the Handshake:

o The packet capture software will record the four EAPOL-Key messages exchanged
between the access point and the client.

e Analysis:

o

Stop the packet capture.

[¢]

Use the analysis software to filter for and examine the four EAPOL-Key frames.

[¢]

Verify the presence of the ANonce, SNonce, and MIC in the respective frames.

[e]

If the pre-shared key is known, the software can be used to decrypt the captured
handshake and verify the integrity of the MICs.

Visualizing the TKIP Handshake

The following diagrams illustrate the logical flow of the TKIP handshake process.
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Caption: The four-way message exchange in a TKIP handshake.
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Caption: Derivation of the Pairwise Transient Key (PTK).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15613815#step-by-step-process-of-a-tkip-
handshake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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